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Compound of Interest

Compound Name: 2H-Benzo[d][1,2,3]triazol-5-amine

Cat. No.: B1293940

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of 2H-
Benzold]triazol-5-amine, a heterocyclic amine of interest in medicinal chemistry and materials
science. This document outlines its physicochemical properties, spectral data, synthesis
protocols, and its role as a potential modulator of drug metabolism pathways.

Core Physicochemical and Spectral Data

2H-Benzo[d]triazol-5-amine, also known as 5-aminobenzotriazole, is a stable crystalline solid. It
exists in tautomeric forms, with the 1H-benzotriazol-5-amine tautomer being well-characterized.
The quantitative data for this compound are summarized in the tables below.

Identifier Value

IUPAC Name 2H-1,2,3-Benzotriazol-5-amine
CAS Number 3325-11-9[1][2][3]

Molecular Formula C6H6N4[1][2][3]

Molecular Weight 134.14 g/mol [1][2][3]
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Physicochemical Property

Value

Notes

Melting Point 152-154 °CJ[1]

Boiling Point 479.4 £18.0 °C Predicted value[1]

Density 1.480 + 0.06 g/cm?3 Predicted value[1]
Cream or pale pink to brown or

Appearance .
yellow crystalline powder[2]

N DMSO (Slightly), Methanol

Solubility ) )
(Slightly), Insoluble in water[1]

pKa 9.61+£0.40 Predicted value[1]

Spectral Data

Values

1H NMR (500 MHz, DMSO-d6)

5:7.65 (d, J = 8.5 Hz, 1H), 6.73 (d, J = 8.0 Hz,
1H), 6.61 (s, 1H)[4]

13C NMR

Data not available in the reviewed literature.

High-Resolution Mass Spectrometry (HRMS-

ESI)

Calculated for C6H7N4 ([M+H]*): 135.0665,

Found: 135.0665[4]

Infrared (IR) (KBr, cm12)

3375, 3077, 1630, 1521, 1430, 1320, 885, 842,

739[4]

Experimental Protocols
Synthesis of 1H-Benzo[d][4][5][6]triazol-5-amine from 5-

Nitrobenzotriazole

This protocol describes the reduction of 5-nitrobenzotriazole to synthesize 1H-benzo[d][4][5]

[6]triazol-5-amine.[4]

Materials:

¢ 5-nitrobenzotriazole
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 Tin(ll) chloride dihydrate (SnCl2:2H20)

o Ethyl acetate (EtOAC)

o Saturated aqueous sodium bicarbonate (NaHCOs)

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

 Silica gel (200-300 mesh)

e Round-bottom flask

o Reflux condenser

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

o Column chromatography setup

o Thin-layer chromatography (TLC) plates

Procedure:

o A mixture of 5-nitrobenzotriazole (10 mmol) and SnCl2-:2H20 (50 mmol) in ethyl acetate (50
mL) is placed in a round-bottom flask.[4]

e The reaction mixture is refluxed for 12 hours, with the progress of the reaction monitored by
TLC.[4]

e Upon completion of the reaction, the mixture is cooled to room temperature.[4]

e The pH of the reaction mixture is adjusted to 8-9 with a saturated aqueous solution of
NaHCOs.[4]
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e The product is extracted with ethyl acetate (2 x 150 mL).[4]

e The combined organic phases are washed with brine (200 mL), dried over anhydrous
Na2SO0a4, and then concentrated under reduced pressure.[4]

e The crude product is purified by silica gel column chromatography (200-300 mesh) to yield
1H-benzol[d][4][5][6]triazol-5-amine.[4]

Visualizations

Synthesis Workflow of 1H-Benzo[d][4][5][6]triazoOI-5-
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Caption: Synthesis of 1H-Benzo[d][4][5][6]triazol-5-amine.

General Inhibitory Action on Cytochrome P450 Enzymes

Aminobenzotriazoles are recognized as non-selective inhibitors of cytochrome P450 (CYP)
enzymes, which are crucial in drug metabolism.[7][8] The following diagram illustrates the
general mechanism of this inhibition. It is important to note that this represents a generalized
pathway, and the specific activity of the 5-amino isomer may vary.
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Inhibition by Aminobenzotriazole
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Caption: General mechanism of CYP450 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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